1,5-Dimethoxy-2-iodo-3-(trifluoromethylthio)benzene

• Molecular Formula: C9H8F3IO2S
• Molecular Weight: 364.13 g/mol
• IUPAC Name: 2-iodo-1,5-dimethoxy-3-(trifluoromethylsulfanyl)benzene
• InChI: InChI=1S/C9H8F3IO2S/c1-14-5-3-6(15-2)8(13)7(4-5)16-9(10,11)12/h3-4H,1-2H3
• InChI Key: IDSJURFKOKFOIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)SC(F)(F)F)I)OC

Description

1,5-Dimethoxy-2-iodo-3-(trifluoromethylthio)benzene is a sophisticated multifunctional benzene derivative designed for advanced chemical synthesis and pharmaceutical research. This compound features a unique combination of reactive functional groups, including an iodine atom and a trifluoromethylthio group, on a dimethoxybenzene scaffold. The iodine substituent serves as an excellent handle for metal-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Negishi couplings, allowing for the introduction of complex aromatic systems. The electron-rich dimethoxy groups can direct ortho-metallation or serve as protected catechol equivalents, while the trifluoromethylthio group is a highly lipophilic and electron-withdrawing moiety known to enhance metabolic stability and membrane permeability in bioactive molecules. This makes the compound a valuable scaffold in medicinal chemistry for the development of receptor ligands and enzyme inhibitors, particularly in central nervous system targeting compounds and agrochemicals. The presence of both heavy atom iodine and sulfur also lends utility to this compound in materials science, particularly in the synthesis of organic electronic materials and as a building block for functionalized ligands in coordination chemistry. For Research Use Only. Not intended for diagnostic or therapeutic uses.

Biological Activity

1,5-Dimethoxy-2-iodo-3-(trifluoromethylthio)benzene is an organic compound notable for its unique structure and potential biological activities. Its molecular formula is $C_9H_8F_3IO_2S$ and it has a molecular weight of approximately 364.12 g/mol. The compound features a benzene ring substituted with two methoxy groups, one iodo group, and one trifluoromethylthio group, which significantly influences its chemical reactivity and biological properties.

The presence of the iodo group allows for nucleophilic substitution reactions, while the methoxy and trifluoromethylthio groups can enhance the compound's electron-donating capabilities. This combination of substituents is critical in determining the biological activity of the compound.

Anticancer Potential

Recent studies have highlighted the potential of halogenated compounds, including those similar to 1,5-Dimethoxy-2-iodo-3-(trifluoromethylthio)benzene, in anticancer research. Compounds with electrophilic characteristics can interact with cellular targets, leading to cytotoxic effects against cancer cells. For instance, related studies on pyrazole derivatives have shown significant activity against various cancer cell lines, indicating that similar mechanisms may be applicable to this compound .

Antimicrobial Activity

The antimicrobial properties of compounds with similar structures suggest that 1,5-Dimethoxy-2-iodo-3-(trifluoromethylthio)benzene may also exhibit notable antibacterial and antifungal activities. Electrophilic compounds often demonstrate interactions with thiol groups in proteins, potentially disrupting microbial growth .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for predicting the biological activity of new compounds. The unique combination of functional groups in 1,5-Dimethoxy-2-iodo-3-(trifluoromethylthio)benzene enhances its reactivity and potential therapeutic effects compared to simpler analogs.

Compound	Molecular Formula	Notable Features
1,5-Dimethoxy-2-iodo-3-(trifluoromethylthio)benzene	$C_9H_8F_3IO_2S$	Contains trifluoromethylthio group
1,5-Dimethoxy-3-iodobenzene	$C_9H_{10}IO_3$	Lacks trifluoromethylthio group
1,3-Dimethoxybenzene	$C_9H_{10}O_2$	Simplified structure without halogen substituents

Study on Anticancer Activity

A study investigating the activity of halogenated phenolic compounds demonstrated that compounds with iodo substitutions exhibited enhanced cytotoxicity against breast cancer cell lines MCF-7 and MDA-MB-231. The study suggested that these compounds could be explored further for their synergistic effects when combined with established chemotherapeutics like doxorubicin .

Research on Antimicrobial Effects

Research into related compounds has shown promising antimicrobial effects against various pathogens. For example, derivatives similar to 1,5-Dimethoxy-2-iodo-3-(trifluoromethylthio)benzene exhibited significant inhibition of bacterial growth in vitro. This suggests potential applications in developing new antimicrobial agents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The trifluoromethylthio group (-SCF₃) is a key structural motif that distinguishes this compound from analogs. Compared to simpler thioether derivatives (e.g., methylthio or phenylthio groups), the -SCF₃ group significantly increases lipophilicity (cLogP) and resistance to oxidative metabolism. For instance:

• N-Trifluoromethylthio sulfoximines exhibit a cLogP reduction of ~2 compared to non-oxygenated analogs, improving aqueous solubility and alignment with Lipinski’s rules for drug-likeness .
• 1,2,4,5-Tetrachloro-3-(methylthio)benzene (from ), which lacks the -SCF₃ group, has lower lipophilicity and reduced bioavailability due to its chlorinated and simpler thioether substituents.

Table 1: Substituent and Property Comparison

Compound Name	Key Substituents	Molecular Weight (g/mol)	cLogP*	Bioavailability Notes
1,5-Dimethoxy-2-iodo-3-(trifluoromethylthio)benzene	1,5-OCH₃; 2-I; 3-SCF₃	~380 (estimated)	~3.5	High lipophilicity, metabolic stability
1,2,4,5-Tetrachloro-3-(methylthio)benzene	1,2,4,5-Cl; 3-SCH₃	274.94	~2.8	Lower solubility, oxidative degradation
1,5-Dichloro-3-iodo-2-(methoxymethoxy)benzene	1,5-Cl; 3-I; 2-OCH₂OCH₃	332.95	~2.2	Moderate solubility, steric hindrance
N-Trifluoromethylthio sulfoximine	-SCF₃; sulfoximine	Varies	~1.5	Improved aqueous solubility

*Estimated values based on structural analogs.

Pharmacological and Agrochemical Relevance

• The trifluoromethylthio group in the target compound may improve membrane permeability and target binding compared to sulfonyl or sulfoxide analogs (e.g., tetrasul sulfoxide or tetradifon from ), which have higher polarity and reduced tissue penetration .
• Chlorinated analogs (e.g., 1,2,4,5-tetrachloro-3-nitrobenzene) are primarily used as pesticides but lack the metabolic stability conferred by -SCF₃ .

Q & A

Q. What are the optimal synthetic routes for preparing 1,5-Dimethoxy-2-iodo-3-(trifluoromethylthio)benzene, and what factors influence reaction efficiency?

• Methodological Answer : Synthesis typically involves multi-step halogenation and functionalization of a benzene ring. Key steps include:

• Iodination : Direct electrophilic substitution using iodine monochloride (ICl) in acetic acid at 50–70°C .
• Trifluoromethylthio Introduction : Use of CuSCF₃ or AgSCF₃ under inert atmosphere (e.g., N₂) in DMF at 80–100°C .
• Solvent Selection : Polar aprotic solvents (e.g., DMSO, THF) enhance reaction efficiency by stabilizing intermediates .
  Critical factors include temperature control (to avoid side reactions) and stoichiometric ratios of halogenating agents.

Q. How do the electron-withdrawing groups (EWGs) in this compound influence its reactivity in cross-coupling reactions?

• Methodological Answer : The trifluoromethylthio (-SCF₃) and iodo (-I) groups act as strong EWGs, polarizing the aromatic ring and directing reactivity:

• Suzuki Coupling : The iodine atom serves as a leaving group, enabling palladium-catalyzed coupling with aryl boronic acids. Use Pd(PPh₃)₄ in ethanol/water (3:1) at 80°C for 12 hours .
• Nucleophilic Substitution : The iodine atom can be replaced by amines or thiols under basic conditions (e.g., K₂CO₃ in DMF) .
  Electronic effects from -SCF₃ increase the electrophilicity of the adjacent carbon, accelerating substitution .

Advanced Research Questions

Q. What mechanistic insights explain the regioselectivity of trifluoromethylthio group installation in polyhalogenated benzene derivatives?

• Methodological Answer : Regioselectivity is governed by:

• Steric Effects : Bulky groups (e.g., -OCH₃) direct -SCF₃ to less hindered positions.
• Electronic Effects : EWGs like -I activate specific ring positions for nucleophilic attack. Computational studies (TD-DFT) show charge distribution at the 3-position favors -SCF₃ addition .
  Experimental validation: Use isotopic labeling (e.g., ¹⁸F) to track reaction pathways .

Q. How can researchers resolve contradictory data arising from substitution reactions under varying conditions?

• Methodological Answer : Contradictions often stem from competing reaction pathways:

• Case Study : Substitution of iodine with amines yields varying ratios of mono- vs. di-substituted products.
• Resolution : Adjust solvent polarity (e.g., switch from THF to DMSO to favor mono-substitution) .
• Analytical Tools : Use LC-MS and ¹⁹F NMR to quantify intermediates and byproducts .
  Statistical methods (e.g., DOE) optimize reaction parameters .

Q. What strategies mitigate decomposition risks during high-temperature reactions involving this compound?

• Methodological Answer : Decomposition pathways include C-I bond cleavage and -SCF₃ oxidation. Mitigation involves:

• Stabilizing Agents : Add radical scavengers (e.g., BHT) in coupling reactions .
• Temperature Control : Use microwave-assisted synthesis to reduce thermal exposure (e.g., 100°C for 10 minutes vs. 24 hours conventionally) .
  Monitor stability via TGA-DSC to identify safe operating ranges (>100°C leads to rapid degradation) .

Applications in Advanced Research

Q. How does this compound serve as a precursor for thermally activated delayed fluorescence (TADF) materials?

• Methodological Answer : The -SCF₃ group enhances spin-orbit coupling, enabling efficient triplet-to-singlet conversion. Key steps:

• Synthesis of TADF Emitters : Couple with carbazole donors via Ullmann reaction (CuI, 1,10-phenanthroline, 120°C).
• Optoelectronic Characterization : Measure photoluminescence quantum yield (PLQY) in doped films (e.g., 40% PLQY at 10 wt% doping) .

Q. What computational methods predict the electronic effects of trifluoromethylthio groups in drug design?

• Methodological Answer :

• DFT Calculations : Optimize geometry at B3LYP/6-31G(d) level to map electrostatic potential surfaces.
• Docking Studies : Simulate interactions with cytochrome P450 enzymes (e.g., CYP3A4) to assess metabolic stability .
  Experimental validation: Compare computed logP (2.8) with HPLC-measured values (logP = 2.7 ± 0.1) .